molecular formula C13H13FN2 B2545586 1-(3-Fluoro-4-(pyridin-3-yl)phenyl)-N-methylmethanamine CAS No. 1524200-85-8

1-(3-Fluoro-4-(pyridin-3-yl)phenyl)-N-methylmethanamine

Cat. No.: B2545586
CAS No.: 1524200-85-8
M. Wt: 216.259
InChI Key: LJCZAVVSMOQISO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Several methods can be employed for the synthesis of fluorinated compounds, including pyridines. Notably, the Baltz-Schiemann reaction allows for the preparation of fluorinated pyridines in almost quantitative yields. For instance, 2-fluoropyridines can be synthesized by diazotization of 2-aminopyridines with sodium nitrite in anhydrous HF or HF-pyridine complex .

Scientific Research Applications

Synthesis and Imaging Applications

The synthesis of derivatives like 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, aimed at imaging dopamine D4 receptors, showcases the compound's potential in diagnostic imaging. This synthesis involves electrophilic fluorination and has been applied in ex vivo studies to investigate homogeneous distribution within the rat brain, indicating its applicability in neuroimaging (Eskola et al., 2002).

Catalytic and Material Applications

Derivatives of the compound have been synthesized and evaluated for catalytic applications, highlighting their potential in the field of catalysis. For instance, the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles and their comparison with SCN pincer palladacycles in catalytic activities demonstrate the versatility and efficacy of these compounds in catalysis (Roffe et al., 2016).

Fluorescent Properties for Sensing Applications

The exploration of fluorescent properties in derivatives like 3-hydroxymethyl imidazo[1,2-a]pyridines and pyrimidines indicates their use as biomarkers and photochemical sensors. These compounds exhibit enhanced fluorescence intensity, making them suitable for sensing applications (Velázquez-Olvera et al., 2012).

Chemical Synthesis and Drug Development

The compound's derivatives have been key intermediates in the synthesis of pharmaceuticals, such as PF-00951966, a fluoroquinolone antibiotic. This highlights the compound's role in the development of new therapeutic agents (Lall et al., 2012).

Boric Acid Ester Intermediates in Material Science

Studies on boric acid ester intermediates with benzene rings, derived from the compound, provide insights into their structural and electronic properties. These studies include crystallographic, conformational analyses, and density functional theory (DFT) calculations, revealing their potential in material science and electronic applications (Huang et al., 2021).

Future Directions

: Synthesis of Fluorinated Pyridines | SpringerLink

Properties

IUPAC Name

1-(3-fluoro-4-pyridin-3-ylphenyl)-N-methylmethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13FN2/c1-15-8-10-4-5-12(13(14)7-10)11-3-2-6-16-9-11/h2-7,9,15H,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJCZAVVSMOQISO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1=CC(=C(C=C1)C2=CN=CC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13FN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

216.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1524200-85-8
Record name {[3-fluoro-4-(pyridin-3-yl)phenyl]methyl}(methyl)amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.